Cas no 115905-43-6 (2-Bromo-1-methyl-1H-imidazole-4,5-dicarbonitrile)

• Product Name: 2-Bromo-1-methyl-1H-imidazole-4,5-dicarbonitrile
• CAS No: 115905-43-6
• MF: C₆H₃BrN₄
• MW: 211.018819093704
• MDL: MFCD00174289
• CID: 134567
• PubChem ID: 2779149
• Update Time: 2025-10-29

2-Bromo-1-methyl-1H-imidazole-4,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-methyl-1H-imidazole-4,5-dicarbonitrile
• 1H-Imidazole-4,5-dicarbonitrile,2-bromo-1-methyl-
• 2-bromo-1-methylimidazole-4,5-dicarbonitrile
• 2-BROMO-4,5-DICYANO-1-METHYLIMIDAZOLE
• 2-Bromo-1-methyl-1H-imidazole-4 pound not5-dicarbonitrile
• AMY24801
• 2-bromanyl-1-methyl-imidazole-4,5-dicarbonitrile
• J-508180
• A803508
• 2-bromo-4,5-dicyano-1-methyl-1H-imidazole
• FT-0648351
• 115905-43-6
• DTXSID30381293
• MFCD00174289
• AKOS015918456
• DB-060779
• 1H-Imidazole-4,5-dicarbonitrile, 2-bromo-1-methyl-
• DTXCID00332318

• MDL： MFCD00174289
• Inchi： 1S/C6H3BrN4/c1-11-5(3-9)4(2-8)10-6(11)7/h1H3
• InChI Key： ROALCCYWMDMWON-UHFFFAOYSA-N
• SMILES： BrC1=NC(C#N)=C(C#N)N1C

Computed Properties

• Exact Mass: 209.95400
• Monoisotopic Mass: 209.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4A^2
• XLogP3: 1.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.7±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 463.7°C at 760 mmHg
• Flash Point: 234.3±31.5 °C
• Refractive Index: 1.68
• PSA: 65.40000
• LogP: 0.92596
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Bromo-1-methyl-1H-imidazole-4,5-dicarbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Bromo-1-methyl-1H-imidazole-4,5-dicarbonitrile

2-Bromo-1-methyl-1H-imidazole-4,5-dicarbonitrile (CAS No. 115905-43-6): A Comprehensive Overview

The compound 2-Bromo-1-methyl-1H-imidazole-4,5-dicarbonitrile, identified by the CAS registry number 115905-43-6, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms. The presence of bromine and cyano groups in its structure imparts unique chemical properties, making it a valuable molecule in research and industrial settings.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Bromo-1-methyl-1H-imidazole-4,5-dicarbonitrile. Researchers have explored various methodologies to optimize the synthesis process, focusing on improving yield and purity. For instance, a study published in 2023 highlighted the use of microwave-assisted synthesis to accelerate the formation of this compound, reducing reaction time significantly while maintaining high product quality. Such innovations underscore the importance of this compound in modern chemical research.

The structural features of 2-Bromo-1-methyl-1H-imidazole-4,5-dicarbonitrile make it an excellent candidate for applications in medicinal chemistry. The bromine atom at position 2 serves as an electrophilic site, facilitating nucleophilic substitution reactions. This property is particularly useful in drug design, where such reactions are employed to modify bioactive molecules. Additionally, the cyano groups at positions 4 and 5 contribute to the molecule's electronic properties, enhancing its potential as a building block for complex organic frameworks.

In terms of physical properties, 2-Bromo-1-methyl-1H-imidazole-4,5-dicarbonitrile exhibits a melting point of approximately 280°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under thermal conditions makes it suitable for high-throughput screening processes in pharmaceutical research. Recent studies have also investigated its spectroscopic properties, revealing strong absorption bands in the UV-vis spectrum that could be exploited for sensing applications.

The application of 2-Bromo-1-methyl-1H-imidazole-4,5-dicarbonitrile extends beyond medicinal chemistry into materials science. Its ability to form coordination complexes with transition metals has been explored for use in catalysis and materials synthesis. A 2023 study demonstrated its potential as a ligand in palladium-catalyzed cross-coupling reactions, showcasing its versatility in facilitating complex chemical transformations.

In conclusion, 2-Bromo-1-methyl-1H-imidazole-4,5-dicarbonitrile (CAS No. 115905-43) stands out as a multifaceted compound with diverse applications across various disciplines. Its unique chemical properties and structural features make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an even more significant role in the advancement of modern chemistry.